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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417 Get Quote

Hexafluoropropylene Oxide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Hexafluoropropylene oxide (HFPO) is a fluorinated epoxide that serves as a critical building

block in the synthesis of various fluoropolymers and other organofluorine compounds. This

document provides a concise technical summary of its core physicochemical properties.

Key Quantitative Data
The fundamental molecular properties of hexafluoropropylene oxide are summarized below.

Property Value Citations

Molecular Formula C₃F₆O [1][2][3][4][5]

Molecular Weight 166.02 g/mol [1][2][4]

IUPAC Name
2,2,3-trifluoro-3-

(trifluoromethyl)oxirane
[1]

CAS Registry Number 428-59-1 [1][3]
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Chemical Reactivity and Transformations
Hexafluoropropylene oxide is a highly reactive epoxide. Its reactivity is characterized by

several key transformations, including polymerization, thermal decomposition, and

rearrangement in the presence of Lewis acids. These pathways are fundamental to its

application in industrial organofluorine chemistry.[2]
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Caption: Key chemical transformations of Hexafluoropropylene Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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